Cas no 2701349-87-1 (2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride)

• Product Name: 2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride
• CAS No: 2701349-87-1
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 6807110
• PubChem ID: 21864681
• Update Time: 2025-09-27

2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride
• 2-AMINO-2-(2-NAPHTHYL)ETHAN-1-OL HCl
• EN300-19442726
• G66366
• 2701349-87-1
• SCHEMBL5676972
• 2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C12H13NO.ClH/c13-12(8-14)11-6-5-9-3-1-2-4-10(9)7-11;/h1-7,12,14H,8,13H2;1H
• InChI Key： QPTWDCRGZBLELM-UHFFFAOYSA-N
• SMILES： Cl.OCC(C1C=CC2C=CC=CC=2C=1)N

Computed Properties

• Exact Mass: 223.0763918Da
• Monoisotopic Mass: 223.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride

Introduction to 2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride (CAS No. 2701349-87-1)

2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2701349-87-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino alcohols, featuring a naphthalene moiety linked to an ethanolamine backbone, with the hydrochloride salt form enhancing its solubility and stability. The structural uniqueness of this molecule positions it as a valuable scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The naphthalen-2-yl substituent in 2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride contributes to its pharmacophoric properties, enabling interactions with biological targets such as enzymes and receptors. Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this scaffold in designing molecules with enhanced binding affinity and selectivity. The hydrochloride salt form not only improves the compound's pharmacokinetic profile but also facilitates its formulation into diverse pharmaceutical dosage forms, making it a versatile candidate for further development.

In the context of contemporary pharmaceutical research, 2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride has garnered attention for its potential applications in addressing unmet medical needs. Studies have demonstrated its utility in modulating pathways associated with inflammation, pain, and neurodegenerative disorders. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has spurred interest among medicinal chemists exploring structure-activity relationships (SAR) to optimize lead compounds.

One of the most compelling aspects of 2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. The naphthalene ring, in particular, has been shown to enhance metabolic stability and reduce off-target effects, making it an attractive feature for drug design. Furthermore, the compound's ability to cross the blood-brain barrier has opened avenues for exploring its potential in central nervous system (CNS) disorders.

The pharmacological evaluation of 2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride has revealed promising results in preclinical studies. Its interaction with biological targets has been investigated using high-throughput screening (HTS) techniques, which have identified potential therapeutic applications in oncology and immunology. The compound's ability to modulate intracellular signaling pathways has been particularly noteworthy, suggesting its efficacy in conditions where dysregulation of these pathways plays a critical role. Additionally, its low toxicity profile in animal models has bolstered confidence in its further development.

From a synthetic chemistry perspective, 2-Amino-2-(naphthalen-2-yl)ethan-1-ol hydrochloride exemplifies the importance of functional group interconversion in drug discovery. The transformation of simple precursors into this complex molecule showcases the ingenuity of synthetic strategies employed by modern chemists. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the naphthalene moiety, while nucleophilic substitution reactions have facilitated the introduction of the amino and hydroxyl groups. These synthetic advancements underscore the compound's significance as a tool for exploring new chemical space.

The regulatory landscape surrounding 2-Amino-2-(naphthalen-2-ylen)-ethanamidhydrochlorid also warrants discussion. As a compound entering late-stage preclinical development, it must navigate stringent regulatory requirements to proceed to human trials. Good Manufacturing Practices (GMP) compliance is essential for ensuring consistent quality and purity, which are critical for patient safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are often required to meet these standards, highlighting the interdisciplinary nature of drug development.

Future directions for research on CAS No 2701349 87 1 include exploring its potential as an intermediate in synthesizing prodrugs designed to enhance bioavailability or targeted delivery systems. Advances in nanotechnology have opened new possibilities for encapsulating this compound within delivery vehicles that can release it at specific sites within the body, thereby improving therapeutic outcomes. Additionally, computational methods such as virtual screening are being employed to predict new derivatives with improved pharmacological properties.

The economic impact of developing drugs like CAS No 2701349 87 1 cannot be overstated. Pharmaceutical innovation drives economic growth by creating jobs, fostering technological advancements, and improving healthcare outcomes worldwide. Investment in research and development (R&D) is crucial for sustaining this momentum, particularly as global healthcare challenges evolve over time. Companies that prioritize R&D are positioned to lead innovation while contributing to societal well-being.

In conclusion,CAS No 2701349 87 1, or more formally known as hydrochloridum ethanolaminis (naphthalen 3-idul) , represents a significant advancement in pharmaceutical chemistry with far-reaching implications for medicine and public health。 Its unique structural features make it a versatile tool for drug discovery， while ongoing research continues to uncover new therapeutic applications。 As science progresses， compounds like these will remain at the forefront of efforts to address complex diseases， offering hope for improved treatments and better patient outcomes worldwide。